4-Hydroxy-3-(4-methylphenyl)-1,8-naphthyridin-2(1H)-one

• IUPAC Name: 4-hydroxy-3-(4-methylphenyl)-1H-1,8-naphthyridin-2-one
• InChI: InChI=1S/C15H12N2O2/c1-9-4-6-10(7-5-9)12-13(18)11-3-2-8-16-14(11)17-15(12)19/h2-8H,1H3,(H2,16,17,18,19)
• InChI Key: QIOZGPOYMJJWEQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C(C3=C(NC2=O)N=CC=C3)O
• Molecular Formula: C15H12N2O2
• DSSTOX Substance ID: DTXSID70716383
• Molecular Weight: 252.27 g/mol
• CAS RN: 67862-30-0

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of (4-Hydroxy-3-methylphenyl)(4-methylphenyl)methanone was carried out by adding anhydrous aluminum chloride in dry nitrobenzene to 2-methylphenyl-4-methylbenzoate dissolved in nitrobenzene. The mixture was then refluxed with stirring for 30 minutes. After cooling, the solution was decomposed by acidulated ice-cold water. The nitrobenzene was removed by steam distillation. The residual solid was crushed into a powder, extracted with 10% sodium hydroxide. The basic aqueous solution was neutralized with 10% hydrochloric acid. The product was extracted into ether and the ether layer was washed well with a saturated sodium chloride solution. Evaporation of the ether after drying over anhydrous sodium sulfate, followed by recrystallization from alcohol gave the title compound in 85% yield.

Molecular Structure Analysis

The molecular structure of similar compounds has been studied using X-ray crystallography. For example, (4-Hydroxy-3-methylphenyl)(4-methylphenyl)methanone crystallizes in the monoclinic crystal class in the space group P21/n. The structure exhibits intermolecular hydrogen bonds of the type O–H·O.

Safety and Hazards

The safety data sheet for a similar compound, 2-(4-Hydroxyphenyl)ethanol, indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is advised to avoid breathing dust, wash skin thoroughly after handling, use only outdoors or in a well-ventilated area, and wear protective gloves/eye protection/face protection.

Future Directions

The future directions for the study of “4-Hydroxy-3-(4-methylphenyl)-1,8-naphthyridin-2(1H)-one” and similar compounds could involve further exploration of their synthesis, structure, and potential applications in medicinal chemistry, given their recognized roles as chemotherapeutic agents. Further studies could also explore their physical and chemical properties, safety and hazards, and potential uses in various industries.